Cas no 80761-01-9 (Piperazine,1-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]-4-methyl-, hydrochloride(1:2))

• Product name: Piperazine,1-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]-4-methyl-, hydrochloride(1:2)
• CAS No: 80761-01-9
• MF: C₂₀H₃₀N₂^.₂[HCl]
• MW: 371.38748
• CID: 728630
• PubChem ID: 3067003

Piperazine,1-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]-4-methyl-, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]-4-methyl-, hydrochloride(1:2)
• 1-(3-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)propyl)-4-methylpiperazine dihydrochloride
• 1-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]-4-methylpiperazine,dihydrochloride
• Piperazine, 1-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-4-methyl-, dihydrochloride
• 1-(3-(s-Hydrindacen-4-yl)propyl)-4-methylpiperazine dihydrochloride
• DTXSID20230605
• 80761-01-9

• Inchi： InChI=1S/C20H30N2.2ClH/c1-21-11-13-22(14-12-21)10-4-9-20-18-7-2-5-16(18)15-17-6-3-8-19(17)20;;/h15H,2-14H2,1H3;2*1H
• InChI Key： PMAZXXYQRALEEK-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)CCCC2=C3CCCC3=CC4=C2CCC4.Cl.Cl

Computed Properties

• Exact Mass: 370.19400
• Monoisotopic Mass: 370.1942544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 6.5Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 6.48000
• LogP: 4.32380

Additional information on Piperazine,1-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]-4-methyl-, hydrochloride(1:2)

测试